Cas no 2639463-68-4 (tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate
• CAS No: 2639463-68-4
• MF: C₁₀H₁₂ClFN₂O₃
• MW: 262.665285110474
• CID: 5643763
• PubChem ID: 165901794
• Update Time: 2025-06-30

tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2639463-68-4
• EN300-27783845
• tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate

• Inchi： 1S/C10H12ClFN2O3/c1-10(2,3)17-9(16)13-5-4-6(12)14-8(15)7(5)11/h4H,1-3H3,(H2,13,14,15,16)
• InChI Key： GARQFXGNZHYKKV-UHFFFAOYSA-N
• SMILES： ClC1C(NC(=CC=1NC(=O)OC(C)(C)C)F)=O

Computed Properties

• Exact Mass: 262.0520481g/mol
• Monoisotopic Mass: 262.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate (CAS No. 2639463-68-4)

tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate, with the CAS number 2639463-68-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of chloro, fluoro, and hydroxy functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate has surged due to their role in developing next-generation therapeutics. The compound's unique structural features enable it to interact with biological targets, making it a candidate for kinase inhibitors and antibacterial agents. Additionally, its carbamate moiety is often exploited in prodrug design, a hot topic in modern pharmacology. This aligns with the growing trend of personalized medicine and targeted drug delivery systems, which are frequently searched topics in scientific databases and AI-driven platforms.

The synthesis of tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate involves multi-step organic reactions, including protection-deprotection strategies and halogenation. These processes are critical for achieving high yield and purity, which are essential for industrial-scale production. The compound's stability under various conditions has also been a subject of study, as it impacts its shelf life and handling protocols. Given the increasing focus on green chemistry, researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, a topic highly relevant to sustainability-driven searches.

From an analytical perspective, tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are crucial for regulatory compliance and quality control. The compound's solubility and partition coefficient (logP) are also evaluated to predict its behavior in biological systems, a key consideration for drug formulation experts. Such data is often sought after in academic and industrial research circles, particularly in forums discussing ADME properties (absorption, distribution, metabolism, and excretion).

In conclusion, tert-butyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate (CAS No. 2639463-68-4) represents a promising compound with broad applications in life sciences and material engineering. Its relevance to cutting-edge research areas like drug discovery, agrochemical development, and sustainable chemistry ensures its continued prominence in scientific literature and online searches. As innovation progresses, this compound is likely to play a pivotal role in addressing global challenges in healthcare and agriculture.